Cas no 2138039-27-5 (2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2138039-27-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5852141
• PubChem ID: 165847915
• Update Time: 2025-05-28

2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one
• EN300-1137410
• 2138039-27-5

• Inchi： 1S/C10H15N3O2/c11-6-9-12-8(5-10(14)13-9)7-1-3-15-4-2-7/h5,7H,1-4,6,11H2,(H,12,13,14)
• InChI Key： YXEUIWAFWAREQL-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC(NC(CN)=N2)=O)CC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.7Ų

Additional information on 2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-(Aminomethyl)-6-(Oxan-4-yl)-3,4-Dihydropyrimidin-4-One (CAS No. 2138039-27-5)

The compound 2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2138039-27-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its pyrimidinone core and functionalized side chains, this compound exhibits potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and inflammatory pathways. Its oxan-4-yl moiety enhances solubility, while the aminomethyl group offers versatility for further derivatization, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics in areas such as oncology, neurology, and infectious diseases. Researchers are particularly interested in dihydropyrimidinone derivatives due to their bioactivity and structural diversity. The compound 2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one aligns with this trend, as its hydrogen-bonding capacity and rigid ring system make it a promising candidate for modulating protein-ligand interactions.

From a synthetic perspective, the preparation of CAS No. 2138039-27-5 involves multi-step organic transformations, often starting from readily available tetrahydropyran precursors. Key steps include cyclocondensation and selective functionalization, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing interest in sustainable and efficient synthetic methodologies.

The pharmacological potential of 2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one is underscored by its interaction with kinase enzymes and G-protein-coupled receptors (GPCRs), which are critical targets in modern drug development. Computational studies, including molecular docking and QSAR modeling, suggest its affinity for binding pockets associated with inflammatory mediators, positioning it as a potential lead compound for autoimmune and chronic disease therapies. These insights have fueled its inclusion in high-throughput screening libraries.

Beyond therapeutics, CAS No. 2138039-27-5 has also found applications in material science, where its conjugated π-system contributes to the development of organic semiconductors and fluorescent probes. This dual utility highlights the compound's interdisciplinary relevance, bridging gaps between chemistry, biology, and engineering. As the scientific community continues to explore multi-functional scaffolds, this compound exemplifies the convergence of innovation and practicality.

In conclusion, 2-(aminomethyl)-6-(oxan-4-yl)-3,4-dihydropyrimidin-4-one represents a compelling case study in the evolution of heterocyclic chemistry. Its structural features, synthetic accessibility, and broad applicability make it a subject of ongoing research and commercial interest. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its full capabilities in next-generation scientific advancements.